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Compound of Interest

Compound Name: 2-Methoxybenzonitrile

Cat. No.: B147131

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics
of 2-methoxybenzonitrile, a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals. Understanding its behavior in different organic solvents is critical for optimizing
reaction conditions, purification processes, and formulation development. This document
compiles available solubility data, details experimental protocols for its determination, and
presents a logical workflow for solubility assessment.

Core Physicochemical Properties

2-Methoxybenzonitrile (also known as o-anisyl cyanide) is a colorless to pale yellow liquid at
room temperature.[1][2] Its fundamental physical and chemical properties are summarized in
Table 1.
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Property Value Reference
Molecular Formula CsH7NO [2][3]
Molar Mass 133.15 g/mol [2][3]
Density 1.093 g/mL at 25 °C [11[2]
Melting Point 24,5 °C [1112]
Boiling Point 135 °C at 12 mmHg [1][2]

Refractive Index

n20/D 1.5465

[1](2]

Water Solubility

Slightly soluble

[1](2]

Solubility Profile in Organic Solvents

Quantitative, temperature-dependent solubility data for 2-methoxybenzonitrile in a wide range

of organic solvents is not extensively documented in publicly available literature. However,

based on its chemical structure—an aromatic ring with a polar nitrile group and a moderately

polar methoxy group—a qualitative assessment of its solubility can be made. It is expected to

be soluble in a variety of organic solvents due to the principle of "like dissolves like."

For comparative purposes, the solubility of the parent compound, benzonitrile, is presented in

Table 2. Given the structural similarity, the solubility behavior of 2-methoxybenzonitrile is

anticipated to be comparable in these solvents. The presence of the methoxy group may

slightly alter its polarity and hydrogen bonding capability, potentially influencing its solubility

relative to benzonitrile.

Table 2: Solubility of Benzonitrile in Various Solvents
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Solvent Qualitative/Quantitative Data
Acetone Very soluble[4][5]

Benzene Very soluble[4][5]

Toluene Very soluble[5]

Diethyl Ether Miscible[4]

Ethanol Miscible[4][5]

Carbon Tetrachloride Soluble[4][5]

Water 2 g/100 mL (25 °C)[5]

Experimental Protocol for Solubility Determination

Areliable and widely used method for determining the thermodynamic solubility of a liquid
compound like 2-methoxybenzonitrile in an organic solvent is the isothermal saturation
method, also known as the shake-flask method.[6][7] This method ensures that a true
equilibrium between the solute and the solvent is achieved at a constant temperature.

Materials and Equipment
e 2-Methoxybenzonitrile (high purity)

» Selected organic solvents (analytical grade or higher)
o Temperature-controlled shaker bath or incubator

o Analytical balance

e Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 um PTFE)

 Vials with screw caps

« High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acs.jced.1c00279
https://linkinghub.elsevier.com/retrieve/pii/S0021961416301458
https://www.benchchem.com/product/b147131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of 2-methoxybenzonitrile to a series of vials, each containing a
known volume of a specific organic solvent. The presence of a distinct phase of
undissolved solute should be visible.

o Securely cap the vials to prevent solvent evaporation.

o Place the vials in a temperature-controlled shaker bath set to the desired temperature
(e.g., 25 °C, 37 °C).

o Agitate the mixtures for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is
reached. Preliminary studies may be required to determine the optimal equilibration time.

o Sample Collection and Preparation:

o

After equilibration, allow the vials to stand undisturbed in the temperature bath for at least
2 hours to permit the undissolved solute to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-warmed or temperature-equilibrated pipette.

o Immediately filter the collected supernatant through a syringe filter into a pre-weighed
volumetric flask. This step is crucial to remove any undissolved microparticles.

o Dilute the filtered sample with a suitable solvent to a concentration within the linear range
of the analytical method.

e Quantitative Analysis:

o Analyze the diluted samples using a validated HPLC or GC method to determine the
concentration of 2-methoxybenzonitrile.

o Prepare a calibration curve using standard solutions of 2-methoxybenzonitrile of known
concentrations.
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o Calculate the solubility of 2-methoxybenzonitrile in the solvent at the specified
temperature based on the concentration of the saturated solution and the dilution factor.
The results can be expressed in units such as g/100 mL, mg/mL, or mol/L.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of 2-
methoxybenzonitrile solubility.
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Workflow for Solubility Determination of 2-Methoxybenzonitrile
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Caption: A flowchart of the key steps in the experimental determination of solubility.

Factors Influencing Solubility

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b147131?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The solubility of 2-methoxybenzonitrile is governed by the interplay of intermolecular forces
between the solute and the solvent molecules. Key factors include:

» Polarity: The nitrile group (-C=N) is highly polar, while the methoxy group (-OCHs) is
moderately polar. The benzene ring is nonpolar. Solvents with similar polarity profiles are
likely to be effective at dissolving 2-methoxybenzonitrile.

o Hydrogen Bonding: The nitrogen atom of the nitrile group and the oxygen atom of the
methoxy group can act as hydrogen bond acceptors. Protic solvents (e.g., alcohols) that can
act as hydrogen bond donors are expected to be good solvents.

o Temperature: The dissolution of a liquid in a liquid is often associated with a small enthalpy
change. However, for many organic compounds, solubility tends to increase with
temperature. This relationship should be determined experimentally for each solvent system.

Conclusion

While specific quantitative solubility data for 2-methoxybenzonitrile in organic solvents is
sparse in the literature, its structural features suggest good solubility in a range of common
organic solvents. For researchers and drug development professionals, the experimental
protocol detailed in this guide provides a robust framework for obtaining precise and reliable
solubility data. Such data is indispensable for the rational design of synthetic routes,
purification strategies, and the development of stable and effective formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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